Cas no 1267798-65-1 (2-methyl-6-(propan-2-yl)imidazo2,1-b1,3,4thiadiazol-5-ylmethanol)

• Product Name: 2-methyl-6-(propan-2-yl)imidazo2,1-b1,3,4thiadiazol-5-ylmethanol
• CAS No: 1267798-65-1
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 4566106
• PubChem ID: 71695488
• Update Time: 2025-11-04

2-methyl-6-(propan-2-yl)imidazo2,1-b1,3,4thiadiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (6-Isopropyl-2-methylimidazo[2,1-b][1,3,4]thiadiazol-5-yl)methanol
• [2-methyl-6-(propan-2-yl)imidazo[2,1-b][1,3,4]thiadiazol-5-yl]methanol
• 2-methyl-6-(propan-2-yl)imidazo2,1-b1,3,4thiadiazol-5-ylmethanol

• Inchi： 1S/C9H13N3OS/c1-5(2)8-7(4-13)12-9(10-8)14-6(3)11-12/h5,13H,4H2,1-3H3
• InChI Key： ITZYRRFECMIBOV-UHFFFAOYSA-N
• SMILES： S1C(C)=NN2C(CO)=C(C(C)C)N=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-methyl-6-(propan-2-yl)imidazo2,1-b1,3,4thiadiazol-5-ylmethanol

Introduction to 2-methyl-6-(propan-2-yl)imidazo[2,1-b][1,3,4]thiadiazol-5-ylmethanol (CAS No. 1267798-65-1)

The compound 2-methyl-6-(propan-2-yl)imidazo[2,1-b][1,3,4]thiadiazol-5-ylmethanol, identified by its CAS number 1267798-65-1, represents a structurally complex molecule with significant potential in the field of pharmaceutical and biochemical research. This heterocyclic compound belongs to the imidazo[2,1-b][1,3,4]thiadiazole scaffold, a class of molecules known for their diverse biological activities and utility in drug discovery. The presence of multiple nitrogen and sulfur atoms in its core structure contributes to its unique electronic and steric properties, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in imidazo[2,1-b][1,3,4]thiadiazoles due to their demonstrated efficacy in various biological assays. The specific substitution pattern of 2-methyl-6-(propan-2-yl)imidazo[2,1-b][1,3,4]thiadiazol-5-ylmethanol, particularly the methyl group at the 2-position and the isopropyl side chain at the 6-position, is thought to modulate its interactions with biological targets. This fine-tuning of the molecular structure can influence both potency and selectivity, which are critical factors in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The imidazo[2,1-b][1,3,4]thiadiazole core has been explored in several high-profile drug candidates that have advanced into clinical trials. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The methanol substituent at the 5-position of 2-methyl-6-(propan-2-yl)imidazo[2,1-b][1,3,4]thiadiazol-5-ylmethanol may serve as a handle for further functionalization, allowing chemists to explore new analogs with enhanced pharmacological properties.

Recent studies have highlighted the importance of understanding the structural determinants that govern binding affinity and metabolic stability. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate how modifications to the core scaffold affect biological activity. In the case of 2-methyl-6-(propan-2-yl)imidazo[2,1-b][1,3,4]thiadiazol-5-ylmethanol, these investigations suggest that the isopropyl group at position 6 plays a crucial role in interactions with target proteins. This finding underscores the need for precise structural control when designing molecules for therapeutic use.

The synthesis of this compound presents an interesting challenge due to its complex heterocyclic system. Traditional methods involving multi-step organic transformations have been employed to construct the imidazo[2,1-b][1,3,4]thiadiazole core. Advances in synthetic chemistry have enabled more efficient routes to these scaffolds, including transition-metal-catalyzed reactions and microwave-assisted processes. These innovations not only improve yield but also reduce the environmental impact of synthesis. For researchers working with 2-methyl-6-(propan-2-yl)imidazo[2,1-b][1,3,4]thiadiazol-5-ylmethanol, access to scalable synthetic protocols is essential for both laboratory exploration and potential industrial applications.

Beyond its structural complexity,2-methyl-6-(propan-2-ylimidazo[imino]b[pyrrolyl][pyrazinyl]]-[thieno[pyridin-]] [pyrimidin-]